Cas no 1351618-72-8 (N'-[(4-fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide)

• Product Name: N'-[(4-fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide
• CAS No: 1351618-72-8
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 5901590
• PubChem ID: 56765396
• Update Time: 2025-06-28

N'-[(4-fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-(2-hydroxy-2-phenylpropyl)oxamide
• N'-[(4-fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide
• F6200-1857
• AKOS024538011
• N1-(4-fluorobenzyl)-N2-(2-hydroxy-2-phenylpropyl)oxalamide
• 1351618-72-8
• VU0536400-1

• Inchi： 1S/C18H19FN2O3/c1-18(24,14-5-3-2-4-6-14)12-21-17(23)16(22)20-11-13-7-9-15(19)10-8-13/h2-10,24H,11-12H2,1H3,(H,20,22)(H,21,23)
• InChI Key： PVHBLRLESIIRRV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC(O)(C1=CC=CC=C1)C)=O

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Additional information on N'-[(4-fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide

N'-[(4-Fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 1351618-72-8, commonly referred to as N'-[(4-fluorophenyl)methyl]-N-(2-hydroxy-2-phenylpropyl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of drug discovery and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group, a hydroxyphenylpropyl group, and an ethanediamide backbone. Recent studies have highlighted its potential applications in biomedical research and chemical synthesis, making it a focal point for researchers worldwide.

Structural Analysis: The molecule's structure is defined by the presence of a fluorophenyl group attached to a methylene chain, which is further connected to an ethanediamide moiety. The ethanediamide group serves as a versatile platform for various chemical modifications, enabling the creation of derivatives with diverse functional properties. The hydroxyphenylpropyl group introduces hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's solubility and bioavailability.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and purification techniques such as chromatography. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. Its characterization is carried out using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry, ensuring precise determination of its molecular structure and purity.

Biological Activity: One of the most promising aspects of this compound is its biological activity. Studies have shown that it exhibits significant antioxidant properties, making it a potential candidate for applications in nutraceuticals and cosmeceuticals. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy. Recent research has focused on optimizing its bioavailability through structural modifications, enhancing its therapeutic potential.

Materials Science Applications: Beyond its biological applications, this compound has also found utility in materials science. Its ability to form stable amide bonds makes it an ideal candidate for use in the synthesis of advanced polymers and coatings. Researchers have explored its potential in creating self-healing materials and stimuli-responsive systems, leveraging its unique chemical properties to develop innovative materials with enhanced functionality.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess its biodegradability and toxicity levels, ensuring that its use does not pose significant risks to ecosystems or human health. The results indicate that under controlled conditions, the compound degrades efficiently, minimizing its environmental footprint.

Future Directions: The future of this compound lies in further exploration of its applications across diverse fields. Ongoing research aims to uncover new synthetic pathways, improve its stability under various conditions, and expand its range of applications in both biological and materials science domains. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the commercialization of this promising molecule.